Cas no 2710477-74-8 ((3,5-Dichloro-4-ethoxyphenyl)(methyl)sulfane)

• Product Name: (3,5-Dichloro-4-ethoxyphenyl)(methyl)sulfane
• CAS No: 2710477-74-8
• MF: C₉H₁₀Cl₂OS
• MW: 237.15
• CID: 5084409
• Update Time: 2025-05-25

(3,5-Dichloro-4-ethoxyphenyl)(methyl)sulfane Chemical and Physical Properties

Names and Identifiers

• (3,5-Dichloro-4-ethoxyphenyl)(methyl)sulfane

• Inchi： 1S/C9H10Cl2OS/c1-3-12-9-7(10)4-6(13-2)5-8(9)11/h4-5H,3H2,1-2H3
• InChI Key： FRSNQUULWCOJPN-UHFFFAOYSA-N
• SMILES： C1(=CC(=C(C(=C1)Cl)OCC)Cl)SC

Additional information on (3,5-Dichloro-4-ethoxyphenyl)(methyl)sulfane

Comprehensive Overview of (3,5-Dichloro-4-ethoxyphenyl)(methyl)sulfane (CAS No. 2710477-74-8)

(3,5-Dichloro-4-ethoxyphenyl)(methyl)sulfane, with the CAS number 2710477-74-8, is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and material science. This compound features a unique molecular structure, combining a dichloro-substituted phenyl ring with an ethoxy group and a methylsulfanyl moiety. Its distinct chemical properties make it a valuable intermediate in the synthesis of more complex molecules, particularly in pharmaceutical research and agrochemical applications.

The compound's chemical name and CAS registry number are frequently searched by researchers and industry professionals seeking high-purity reagents for synthetic pathways. Recent trends in AI-driven drug discovery and green chemistry have further amplified interest in such compounds, as they offer potential for innovative applications in sustainable development. The 3,5-dichloro-4-ethoxyphenyl backbone, in particular, is noted for its stability and reactivity, making it a versatile building block in organic synthesis.

One of the most common queries related to 2710477-74-8 revolves around its synthetic routes and purification methods. Advanced techniques such as HPLC and column chromatography are often employed to achieve the desired purity levels for research purposes. Additionally, the compound's solubility profile and thermal stability are critical parameters for researchers working on high-throughput screening or catalyst design.

In the context of user-generated search trends, questions like "How to synthesize (3,5-Dichloro-4-ethoxyphenyl)(methyl)sulfane?" or "What are the applications of CAS 2710477-74-8 in drug development?" are increasingly prevalent. These reflect the growing demand for detailed technical data and practical guidance. The compound's role in cross-coupling reactions and ligand design is another hot topic, especially among chemists exploring metal-catalyzed transformations.

From an SEO perspective, incorporating keywords such as organic synthesis intermediate, dichloro-substituted phenyl derivatives, and methylsulfanyl compounds can enhance the visibility of this content. The compound's relevance to bioconjugation chemistry and proteomics research also aligns with current scientific trends, making it a subject of interest for academic and industrial audiences alike.

Environmental and safety considerations are another area of focus. While 2710477-74-8 is not classified as hazardous under standard regulations, proper handling protocols are essential to ensure workplace safety. Researchers often inquire about storage conditions and compatibility with other reagents, underscoring the need for comprehensive technical documentation.

In summary, (3,5-Dichloro-4-ethoxyphenyl)(methyl)sulfane (CAS No. 2710477-74-8) is a multifaceted compound with broad applicability in modern chemistry. Its structural features and reactivity profile position it as a key player in advancing molecular innovation and sustainable chemical processes. As research continues to evolve, this compound is likely to remain a focal point for scientists exploring new frontiers in synthetic and applied chemistry.